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Compound of Interest

Compound Name: 6-Methyipicolinonitrile

Cat. No.: B028785

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 6-
Methylpicolinonitrile (CAS No. 1620-75-3). Adherence to these procedures is critical for
ensuring personal safety and operational integrity within a laboratory setting.

Hazard Identification and Classification

6-Methylpicolinonitrile is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications.
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Hazard Class

Category Hazard Statement

H302: Harmful if swallowed.[1]

Acute Toxicity, Oral 4

[21[3]

o H312: Harmful in contact with

Acute Toxicity, Dermal 4 )

skin.[1][3]

) ) o H315: Causes skin irritation.[1]

Skin Corrosion/Irritation 2

[21[3]141[5][6]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[1][2][31[4]1[5][6]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[1][3]

Specific target organ toxicity,

single exposure

H335: May cause respiratory
irritation.[3][4][5][ 7]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 6-Methylpicolinonitrile.

Protection Type

Specification Rationale

Eye Protection

o Protects against splashes and
Safety goggles with side-

) airborne particles causing
shields.[4]

serious eye irritation.

Hand Protection

] o Prevents skin contact which
Protective gloves (e.g., Nitrile
can be harmful and cause

rubber). S
irritation.[1][4]
) ) Impervious clothing, lab coat. Minimizes the risk of skin
Skin and Body Protection
[4] contact.
Necessary to prevent
) ) Suitable respirator (e.g., N95 inhalation, which is harmful
Respiratory Protection _ _
dust mask for solids).[4] and can cause respiratory

irritation.
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Operational Plan: Step-by-Step Handling Procedure

This workflow ensures the safe handling of 6-Methylpicolinonitrile from receipt to disposal.

Workflow for Handling 6-Methylpicolinonitrile

Preparation

Hangling

( )

Cleanup & Storage

Decontaminate Surfaces

Disposal

Doff PPE )
[Store in a Cool, Dry, Well-Ventilated Area [ )
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Caption: Safe handling workflow for 6-Methylpicolinonitrile.
e Preparation Phase:
o Thoroughly review the Safety Data Sheet (SDS) before starting any work.
o Put on all required Personal Protective Equipment (PPE) as specified in the table above.
o Ensure work is conducted in a well-ventilated area, such as a chemical fume hood.[4]
e Handling Phase:
o Carefully weigh the required amount of 6-Methylpicolinonitrile. Avoid creating dust.

o Proceed with the experimental procedure, such as dissolving the compound or adding it to
a reaction mixture.

e Cleanup and Storage:
o Decontaminate all surfaces and equipment that have come into contact with the chemical.
o Carefully remove and dispose of contaminated PPE.

o Store the remaining 6-Methylpicolinonitrile in a tightly closed container in a cool, dry, and
well-ventilated place.[6]

Emergency Procedures

Immediate and appropriate first aid is crucial in case of exposure.
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Exposure Route

First Aid Measures

If Inhaled

Remove the victim to fresh air and keep them at
rest in a position comfortable for breathing. Call
a POISON CENTER or doctor if you feel unwell.

[1]14]

If on Skin

Take off immediately all contaminated clothing.
Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[1]

[4][6]

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get
medical advice/attention.[1][4][5][6]

If Swallowed

Rinse mouth. Call a POISON CENTER or
doctor if you feel unwell.[1][2][5][6]

Accidental Release and Disposal Plan

In the event of a spill, follow these steps:

e Containment:

[¢]

o

o

(¢]

o Cleanup:

Ensure adequate ventilation.

Evacuate personnel from the immediate area.

Prevent the substance from entering drains.

Use personal protective equipment during cleanup.[4]

o For solid spills, sweep up and shovel into a suitable container for disposal.[6] Avoid

generating dust.
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o For solutions, absorb with an inert material (e.g., sand, silica gel) and place in a sealed
container.[4]

Disposal:

o All waste materials, including contaminated PPE, absorbent materials, and empty
containers, must be disposed of as hazardous waste.

o Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[4] Do not dispose of down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b028785?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

